Cas no 647851-01-2 (1H-Imidazol-2-amine, N-methyl-1-(1-naphthalenylmethyl)-)

1H-Imidazol-2-amine, N-methyl-1-(1-naphthalenylmethyl)- structure
647851-01-2 structure
Product Name:1H-Imidazol-2-amine, N-methyl-1-(1-naphthalenylmethyl)-
CAS No:647851-01-2
MF:C15H15N3
MW:237.299702882767
CID:416330
PubChem ID:71378663
Update Time:2025-04-19

1H-Imidazol-2-amine, N-methyl-1-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazol-2-amine, N-methyl-1-(1-naphthalenylmethyl)-
    • N-methyl-1-(naphthalen-1-ylmethyl)imidazol-2-amine
    • DTXSID60801272
    • N-Methyl-1-[(naphthalen-1-yl)methyl]-1H-imidazol-2-amine
    • 647851-01-2
    • Inchi: 1S/C15H15N3/c1-16-15-17-9-10-18(15)11-13-7-4-6-12-5-2-3-8-14(12)13/h2-10H,11H2,1H3,(H,16,17)
    • InChI Key: OIRYGKABWAENRQ-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1NC)CC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 237.12675
  • Monoisotopic Mass: 237.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • PSA: 29.85
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